Cas no 2228229-48-7 (2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclobutyl}acetic acid)

• Product Name: 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclobutyl}acetic acid
• CAS No: 2228229-48-7
• MF: C₁₃H₁₂F₄O₂
• MW: 276.226798057556
• CID: 6170272
• PubChem ID: 165844064
• Update Time: 2025-06-11

2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclobutyl}acetic acid
• 2228229-48-7
• EN300-1944383
• 2-{1-[2-fluoro-4-(trifluoromethyl)phenyl]cyclobutyl}acetic acid

• Inchi： 1S/C13H12F4O2/c14-10-6-8(13(15,16)17)2-3-9(10)12(4-1-5-12)7-11(18)19/h2-3,6H,1,4-5,7H2,(H,18,19)
• InChI Key： LVMXPEVKAYBUFP-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 276.07734227g/mol
• Monoisotopic Mass: 276.07734227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclobutyl}acetic acid

Comprehensive Overview of 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclobutyl}acetic acid (CAS No. 2228229-48-7)

The compound 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclobutyl}acetic acid (CAS No. 2228229-48-7) is a fluorinated organic molecule with a unique cyclobutyl core and a carboxylic acid functional group. Its structural complexity and fluorinated aromatic moiety make it a subject of interest in pharmaceutical and agrochemical research. The presence of both fluoro and trifluoromethyl groups enhances its metabolic stability and lipophilicity, which are critical properties in drug design. Researchers are increasingly exploring such fluorinated compounds due to their potential applications in targeted therapies and sustainable agriculture.

In recent years, the demand for fluorinated building blocks like 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclobutyl}acetic acid has surged, driven by advancements in precision medicine and green chemistry. This compound’s versatility allows it to serve as an intermediate in synthesizing more complex molecules, particularly those addressing drug-resistant infections and chronic inflammatory diseases. Its cyclobutylacetic acid scaffold is also being studied for its potential to modulate protein-protein interactions, a hot topic in biopharmaceutical innovation.

From an industrial perspective, CAS No. 2228229-48-7 aligns with the growing focus on sustainable synthetic routes. Companies are investing in catalytic methods to reduce waste and energy consumption during its production. Environmental concerns, such as PFAS (per- and polyfluoroalkyl substances) regulation, have spurred interest in safer fluorinated alternatives, positioning this compound as a candidate for eco-friendly chemical development. Its stability under physiological conditions further makes it attractive for long-acting formulations in therapeutics.

The compound’s nomenclature, 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclobutyl}acetic acid, reflects its intricate structure, which combines a phenyl ring with a cyclobutane fragment. This hybrid architecture is rare in nature, prompting synthetic chemists to develop novel methodologies for its preparation. Recent publications highlight its role in catalyzed C-H activation reactions, a frontier area in organic synthesis. Such breakthroughs address the broader challenge of efficient bond formation, a recurring theme in academic and industrial R&D.

Analytical characterization of 2228229-48-7 involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, ensuring purity and structural confirmation. These protocols are vital for compliance with Good Manufacturing Practices (GMP), especially when the compound is used in API (Active Pharmaceutical Ingredient) production. The rise of AI-driven molecular modeling has also accelerated its study, enabling researchers to predict its behavior in biological systems and optimize its properties computationally.

In summary, 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclobutyl}acetic acid represents a convergence of medicinal chemistry, environmental sustainability, and cutting-edge synthesis. Its multifaceted applications and alignment with global research trends underscore its significance in modern science. As the scientific community continues to tackle challenges like antibiotic resistance and carbon-neutral manufacturing, compounds like this will likely play a pivotal role in shaping future innovations.